Cas no 187997-07-5 (2(1H)-Pyrazinone,5-hydroxy-3-(4-pentenyl)- (9CI))

• Product Name: 2(1H)-Pyrazinone,5-hydroxy-3-(4-pentenyl)- (9CI)
• CAS No: 187997-07-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 115168
• PubChem ID: 45099772
• Update Time: 2025-04-18

2(1H)-Pyrazinone,5-hydroxy-3-(4-pentenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,5-hydroxy-3-(4-pentenyl)- (9CI)
• 5-HYDROXY-3-PENT-4-EN-1-YLPYRAZIN-2(1H)-ONE
• 5-hydroxy-6-pent-4-enyl-1H-pyrazin-2-one
• AG-E-36884
• CTK4D9681
• 187997-07-5
• DTXSID50668114
• 2(1H)-Pyrazinone,5-hydroxy-3-(4-pentenyl)-(9CI)
• 5-Hydroxy-6-(pent-4-en-1-yl)pyrazin-2(1H)-one
• 5-Hydroxy-3-(pent-4-en-1-yl)pyrazin-2(1H)-one

• Inchi： 1S/C9H12N2O2/c1-2-3-4-5-7-9(13)10-6-8(12)11-7/h2,6H,1,3-5H2,(H,10,13)(H,11,12)
• InChI Key： PXQMFLQDFNWVTC-UHFFFAOYSA-N
• SMILES： OC1=C(CCCC=C)NC(C=N1)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 65.98000
• LogP: 0.98420